Cas no 2172555-36-9 (5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172555-36-9
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5870383
• PubChem ID: 165602079
• Update Time: 2025-06-08

5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594755
• 2172555-36-9

• Inchi： 1S/C13H21N3O2/c1-10(2)5-6-13-12(9-17)14-15-16(13)8-11-4-3-7-18-11/h9-11H,3-8H2,1-2H3
• InChI Key： JUXKZVONFHILEE-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(C=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57Ų

Additional information on 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172555-36-9)

The compound 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172555-36-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This 1,2,3-triazole derivative is characterized by the presence of a 3-methylbutyl group and an oxolan-2-ylmethyl substituent, which contribute to its distinct chemical properties. Researchers are particularly interested in its aldehyde functionality, which makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for triazole-based compounds has surged, driven by their widespread use in drug discovery and material science. The click chemistry approach, which often involves 1,2,3-triazoles, has become a cornerstone in modern synthetic chemistry. This compound, with its carbaldehyde group, is especially valuable for constructing heterocyclic frameworks, a topic frequently searched in academic and industrial circles. Its CAS No. 2172555-36-9 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in high-impact research.

One of the most discussed applications of 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde is its role in the development of bioactive molecules. The triazole ring is known for its ability to mimic amide bonds, enhancing the stability and bioavailability of potential drug candidates. This aligns with the growing interest in small-molecule therapeutics, a hot topic in pharmaceutical forums and search engine queries. Additionally, the oxolan-2-ylmethyl moiety introduces stereochemical complexity, making it a subject of interest for asymmetric synthesis studies.

From a synthetic perspective, the aldehyde group in this compound offers a reactive handle for further functionalization. Chemists frequently explore its use in multicomponent reactions, a trending area in green chemistry. The compound's compatibility with catalytic systems and its potential for scalable production are also key points of discussion in research publications. These aspects are often highlighted in SEO-optimized content, as they address common queries about sustainable synthesis and process optimization.

Another notable feature of 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde is its potential in material science. The triazole ring's ability to form stable metal complexes has sparked interest in its use for designing functional materials, such as sensors and catalysts. This aligns with the increasing search volume for smart materials and molecular devices. Researchers are also investigating its role in supramolecular chemistry, where its structural motifs could enable novel self-assembly processes.

In conclusion, 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172555-36-9) represents a multifaceted compound with broad applicability in cutting-edge research. Its unique combination of a triazole core, aldehyde functionality, and sterically demanding substituents makes it a valuable asset in drug design, synthetic chemistry, and material science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial research.